Cas no 2613382-51-5 (6-Methyl-3,6-diazabicyclo[3.2.1]octan-7-one hydrochloride)

• Product Name: 6-Methyl-3,6-diazabicyclo[3.2.1]octan-7-one hydrochloride
• CAS No: 2613382-51-5
• MF: C₇H₁₃ClN₂O
• MW: 176.643920660019
• CID: 5214076
• PubChem ID: 155943914
• Update Time: 2023-08-23

6-Methyl-3,6-diazabicyclo[3.2.1]octan-7-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-methyl-3,6-diazabicyclo[3.2.1]octan-7-one hydrochloride
• 2613382-51-5
• EN300-345915
• 6-Methyl-3,6-diazabicyclo[3.2.1]octan-7-one hydrochloride

• Inchi： 1S/C7H12N2O.ClH/c1-9-6-2-5(7(9)10)3-8-4-6;/h5-6,8H,2-4H2,1H3;1H
• InChI Key： LNCGRNPGZBLWOT-UHFFFAOYSA-N
• SMILES： Cl.O=C1C2CNCC(C2)N1C

Computed Properties

• Exact Mass: 176.0716407g/mol
• Monoisotopic Mass: 176.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 169
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų